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Compound of Interest

Compound Name: 3-Iodo-2,2'-bipyridine

Cat. No.: B15248130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Iodo-2,2'-bipyridine, a

halogenated derivative of the versatile bipyridine ligand. This document details its chemical

identity, properties, synthesis, and potential biological significance, offering valuable information

for its application in research and development.

Chemical Identity and Nomenclature
The compound with the chemical structure of an iodine atom substituted at the 3-position of a

2,2'-bipyridine core is formally identified by the following nomenclature:

IUPAC Name: 3-iodo-2,2'-bipyridine or 3-iodo-2-(pyridin-2-yl)pyridine

CAS Number: 184345-32-2

Synonyms: While a comprehensive official list of synonyms is not readily available, based on

common chemical naming conventions, the following can be used:

3-Iodo-2,2'-bipyridyl

3-Iodo-2,2'-dipyridyl

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15248130?utm_src=pdf-interest
https://www.benchchem.com/product/b15248130?utm_src=pdf-body
https://www.benchchem.com/product/b15248130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative physicochemical data for 3-Iodo-2,2'-bipyridine is not extensively documented in

publicly available literature. However, based on the properties of the parent molecule, 2,2'-

bipyridine, and related iodo-substituted pyridines, the following characteristics can be inferred.

It is important to note that these are predicted properties and should be confirmed through

experimental analysis.

Property Predicted Value/Information

Molecular Formula C₁₀H₇IN₂

Molecular Weight 282.08 g/mol

Appearance Likely a solid at room temperature

Solubility
Expected to have low solubility in water and

better solubility in organic solvents.

Melting Point Not available

Boiling Point Not available

Density Not available

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Iodo-2,2'-bipyridine is

not widely published, its synthesis can be approached through established methods for the

preparation of substituted bipyridines. One potential synthetic strategy involves the cross-

coupling of an appropriate iodinated pyridine derivative with a 2-pyridyl organometallic reagent.

A general conceptual workflow for such a synthesis is outlined below. Note: This is a

generalized representation and would require optimization of specific reagents, catalysts, and

reaction conditions.
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Caption: Conceptual workflow for the synthesis of 3-Iodo-2,2'-bipyridine.

A plausible experimental approach could involve a Negishi or Suzuki coupling reaction. For

instance, the Negishi coupling would involve the reaction of a 2-pyridylzinc halide with a 3-iodo-

2-halopyridine in the presence of a palladium catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15248130?utm_src=pdf-body-img
https://www.benchchem.com/product/b15248130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Considerations (Hypothetical Protocol):

Preparation of 2-Pyridylzinc Halide: To a solution of 2-bromopyridine in an anhydrous

ethereal solvent (e.g., THF) under an inert atmosphere, a solution of n-butyllithium would be

added dropwise at low temperature (-78 °C). After stirring, a solution of zinc chloride in the

same solvent would be added to form the 2-pyridylzinc chloride.

Cross-Coupling: To the freshly prepared 2-pyridylzinc chloride solution, 2,3-diiodopyridine

and a palladium catalyst (e.g., Pd(PPh₃)₄) would be added. The reaction mixture would be

allowed to warm to room temperature and then refluxed until completion, as monitored by

TLC or GC-MS.

Workup and Purification: The reaction would be quenched with a saturated aqueous solution

of ammonium chloride. The aqueous layer would be extracted with an organic solvent (e.g.,

ethyl acetate). The combined organic layers would be washed with brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product

would then be purified by column chromatography on silica gel to yield 3-Iodo-2,2'-
bipyridine.

Biological Significance and Signaling Pathways
There is currently no direct evidence in the scientific literature detailing the specific involvement

of 3-Iodo-2,2'-bipyridine in biological signaling pathways. However, the broader class of

bipyridine derivatives is known to possess a range of biological activities, including

antimicrobial, antiviral, and anticancer effects.

Notably, iodinated compounds are being explored for their potential in drug design, with the

iodine atom capable of forming halogen bonds, which can influence ligand-protein interactions.

Studies on other iodinated bipyridines have suggested potential antiproliferative activity against

cancer cell lines. The mechanism of action for such compounds could involve the induction of

apoptosis or the inhibition of key enzymes involved in cell proliferation.

The potential for 3-Iodo-2,2'-bipyridine to interact with signaling pathways could be

hypothesized based on the known activities of similar molecules. For example, some metal

complexes of bipyridine derivatives have been shown to induce the production of reactive
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oxygen species (ROS), which can in turn modulate various signaling cascades, including those

involved in apoptosis and cell cycle regulation.

The logical relationship for a hypothetical mechanism of action is depicted below:
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Signaling Pathway

Downstream
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Caption: Hypothetical mechanism of action for 3-Iodo-2,2'-bipyridine.

Further research is required to elucidate the specific biological targets and signaling pathways

that may be modulated by 3-Iodo-2,2'-bipyridine. Its structural similarity to other biologically

active bipyridines makes it a compound of interest for further investigation in drug discovery

and chemical biology.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Iodo-2,2'-bipyridine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15248130#3-iodo-2-2-bipyridine-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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